Cas no 114195-69-6 (1-(2-acetylphenyl)propan-1-one)
114195-69-6 structure
Product Name:1-(2-acetylphenyl)propan-1-one
CAS No:114195-69-6
MF:C11H12O2
MW:176.211783409119
CID:2612485
PubChem ID:13828258
Update Time:2025-04-21
1-(2-acetylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-acetylphenyl)propan-1-one
- 1-Acetyl-2-propionylbenzol
- DTXCID10501432
- DTXSID70550648
- SCHEMBL2633244
- 114195-69-6
-
- Inchi: 1S/C11H12O2/c1-3-11(13)10-7-5-4-6-9(10)8(2)12/h4-7H,3H2,1-2H3
- InChI Key: HTJSJXAHKLEWHK-UHFFFAOYSA-N
- SMILES: O=C(CC)C1C=CC=CC=1C(C)=O
Computed Properties
- Exact Mass: 176.083729621Da
- Monoisotopic Mass: 176.083729621Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 34.1Ų
1-(2-acetylphenyl)propan-1-one Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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